Cas no 2229384-33-0 (tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate
• CAS No: 2229384-33-0
• MF: C₁₆H₂₁ClF₂N₂O₂
• MW: 346.799950361252
• CID: 6410582
• PubChem ID: 165831568
• Update Time: 2025-05-23

tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate
• tert-butyl N-{2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-4-chlorophenyl}carbamate
• 2229384-33-0
• EN300-1872122

• Inchi： 1S/C16H21ClF2N2O2/c1-14(2,3)23-13(22)21-12-5-4-10(17)6-11(12)15(9-20)7-16(18,19)8-15/h4-6H,7-9,20H2,1-3H3,(H,21,22)
• InChI Key： FWTORLIYKVXRJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CN)CC(C1)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.1259619g/mol
• Monoisotopic Mass: 346.1259619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate

tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate (CAS No. 2229384-33-0) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted cyclobutane ring. The presence of these functional groups and structural elements makes this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of tert-butyl carbamates in the development of novel materials and drugs. The cyclobutane ring in this compound is particularly noteworthy due to its strained geometry, which can influence the molecule's reactivity and stability. Additionally, the aminomethyl group and chlorine substituent on the aromatic ring contribute to the compound's electronic properties, making it a versatile building block for further chemical modifications.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of advanced pharmaceutical agents. The carbamate group is known to play a critical role in drug design, particularly in the development of protease inhibitors and other enzyme-targeting molecules. Recent research has demonstrated that compounds with similar structural features have shown efficacy in inhibiting key enzymes involved in diseases such as cancer and viral infections.

Moreover, the tert-butyl group provides steric protection to the carbamate moiety, enhancing the compound's stability under various reaction conditions. This makes it an ideal candidate for use in challenging synthetic routes, where maintaining functional group integrity is crucial. The combination of these features positions this compound as a valuable asset in both organic synthesis and medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The incorporation of fluorine atoms into the cyclobutane ring introduces additional complexity to the molecule, but also enhances its electronic properties. Fluorinated compounds are increasingly being explored for their unique reactivity and bioavailability profiles.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their potential impact on ecosystems. Recent studies have focused on identifying biodegradation mechanisms for fluorinated organic compounds, with particular attention to their persistence in aquatic environments. While more research is needed to fully characterize the environmental fate of this specific compound, preliminary findings suggest that its fluorinated substituents may influence its biodegradability.

In conclusion, tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-chlorophenyl}carbamate (CAS No. 2229384-33-0) represents a sophisticated organic molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical products.